Cas no 625437-37-8 (N-(2,6-Difluorophenyl)methylcyclopropanamine)

• Product Name: N-(2,6-Difluorophenyl)methylcyclopropanamine
• CAS No: 625437-37-8
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 3160604
• PubChem ID: 16793108
• Update Time: 2025-09-27

N-(2,6-Difluorophenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-Difluorobenzyl)cyclopropanamine
• G26195
• AAB43737
• PJJAYNMZLKUGNZ-UHFFFAOYSA-N
• AKOS000147415
• N-[(2,6-difluorophenyl)methyl]cyclopropanamine
• Cyclopropyl-(2,6-difluorobenzyl)amine
• 625437-37-8
• DTXSID201255375
• CS-0236094
• TS-02550
• EN300-168626
• SCHEMBL2469241
• N-Cyclopropyl-2,6-difluorobenzenemethanamine
• N-(2,6-Difluorophenyl)methylcyclopropanamine

• MDL： MFCD09739918
• Inchi： 1S/C10H11F2N/c11-9-2-1-3-10(12)8(9)6-13-7-4-5-7/h1-3,7,13H,4-6H2
• InChI Key： PJJAYNMZLKUGNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CNC1CC1)F

Computed Properties

• Exact Mass: 183.08595568Da
• Monoisotopic Mass: 183.08595568Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 226.2±25.0 °C at 760 mmHg
• Flash Point: 90.6±23.2 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-(2,6-Difluorophenyl)methylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)